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Abstract
Zinc-ethylenebis(dithiocarbamate) (Zineb), a polymer-complex fungicide, has been

historically utilized in agriculture to control a broad spectrum of fungal diseases on fruits,

vegetables, and ornamental crops.[1] Its application has raised environmental and health

concerns, primarily due to its degradation into toxic metabolites, most notably ethylenethiourea

(ETU). This technical guide provides a comprehensive overview of the environmental fate of

Zineb residues, detailing its degradation pathways in soil and water, persistence, mobility, and

the analytical methodologies employed for its detection and quantification. All quantitative data

are summarized in structured tables for comparative analysis, and key experimental protocols

are described in detail. Visual diagrams generated using the DOT language are provided to

illustrate degradation pathways and experimental workflows.

Chemical and Physical Properties
Zineb is a polymeric complex of zinc with the ethylenebis(dithiocarbamate) ligand.[2] It is an off-

white to yellowish powder that is practically insoluble in water and most organic solvents.[2][3]

It is unstable to light, moisture, and heat, especially on prolonged storage.[2] Upon heating, it

decomposes at approximately 157 °C without melting, emitting toxic fumes of nitrogen and

sulfur oxides.[2]
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Property Value Reference

Molecular Formula (C4H6N2S4Zn)n [2]

Molecular Weight 275.78 g/mol (monomer) [2]

Water Solubility 10 mg/L at 25°C [3]

Vapor Pressure < 1 x 10^-7 mmHg at 20°C [2]

Log Kow 1.3 [2]

Environmental Degradation Pathways
The degradation of Zineb in the environment is a complex process influenced by chemical,

physical, and biological factors. The primary routes of degradation are hydrolysis, photolysis,

and microbial metabolism.

Hydrolysis
Zineb is unstable in water and undergoes rapid hydrolysis, particularly under acidic or alkaline

conditions.[3] The half-life in aqueous media at pH 9 has been reported to be 38.1 days.[2] The

primary degradation products of Zineb upon exposure to moisture are ethylenethiuram

monosulfide (ETM), zinc sulfide, carbon disulfide (CS2), and ethylenethiourea (ETU).[2]

Photodegradation
Exposure to light accelerates the degradation of Zineb. Photodegradation in aqueous solutions

can lead to the formation of several products, with ETU being a major photolytic product.[4]

Microbial Degradation in Soil
In the soil environment, Zineb is considered to have low persistence.[3] Its degradation is

catalyzed by soil components and microorganisms.[2] Zinc can be released from the Zineb

molecule by soil microorganisms.[2] The bioactive half-life in the field has been reported to be

16 days.[3] Within four months of application to a field, 99.7% of the applied Zineb was found to

have dissipated.[3]
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The major metabolite of Zineb in both plants and soil is Ethylenethiourea (ETU).[3] ETU is of

significant concern due to its carcinogenic and goitrogenic properties.[3] ETU is more water-

soluble than Zineb and has a higher potential for leaching into groundwater, although

detections in drinking water wells have been infrequent.[3][5]

Below is a simplified degradation pathway of Zineb in the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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